Cas no 62222-46-2 ((4AR,7R,8R,8aS)-7,8-dihydroxy-2-phenyltetrahydropyrano[3,2-d][1,3]dioxin-6(4H)-one)

• Product Name: (4AR,7R,8R,8aS)-7,8-dihydroxy-2-phenyltetrahydropyrano[3,2-d][1,3]dioxin-6(4H)-one
• CAS No: 62222-46-2
• Molecular Formula: C₁₃H₁₄O₆
• Molecular Weight: 266.246664524078
• CID: 4737582

(4AR,7R,8R,8aS)-7,8-dihydroxy-2-phenyltetrahydropyrano[3,2-d][1,3]dioxin-6(4H)-one Properties

Names and Identifiers

• (4AR,7R,8R,8aS)-7,8-dihydroxy-2-phenyltetrahydropyrano[3,2-d][1,3]dioxin-6(4H)-one

• InChIKey： KQNYLUZVZLGMGX-FGDGVPSKSA-N
• Inchi： 1S/C13H14O6/c14-9-10(15)12(16)18-8-6-17-13(19-11(8)9)7-4-2-1-3-5-7/h1-5,8-11,13-15H,6H2/t8-,9-,10-,11-,13?/m1/s1
• SMILES： O1C(C2C=CC=CC=2)OC[C@@H]2[C@@H]1[C@@H]([C@H](C(=O)O2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Heavy Atom Count: 19
• Complexity: 340
• XLogP3: -0.1
• Topological Polar Surface Area: 85.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins